Cas no 920218-24-2 (1-(4-chlorobenzoyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine)

• Product Name: 1-(4-chlorobenzoyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine
• CAS No: 920218-24-2
• MF: C₂₁H₁₈ClN₇O
• MW: 419.866921901703
• CID: 5495950
• Update Time: 2025-10-24

1-(4-chlorobenzoyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• (4-chlorophenyl)-[4-(3-phenyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]methanone
• 1-(4-chlorobenzoyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine

• Inchi： 1S/C21H18ClN7O/c22-16-8-6-15(7-9-16)21(30)28-12-10-27(11-13-28)19-18-20(24-14-23-19)29(26-25-18)17-4-2-1-3-5-17/h1-9,14H,10-13H2
• InChI Key： LZBHQGFUPCKBAC-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C=C1)(N1CCN(C2=NC=NC3N(C4=CC=CC=C4)N=NC=32)CC1)=O

Additional information on 1-(4-chlorobenzoyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine

Research Brief on 1-(4-chlorobenzoyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine (CAS: 920218-24-2)

1-(4-chlorobenzoyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine (CAS: 920218-24-2) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique triazolopyrimidine scaffold, has shown promising potential as a modulator of key biological targets, particularly in the context of kinase inhibition and GPCR modulation. Recent studies have explored its pharmacological properties, synthetic routes, and therapeutic applications, positioning it as a candidate for further drug development.

The synthesis of 1-(4-chlorobenzoyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine involves a multi-step process, with the triazolopyrimidine core being constructed via a cyclization reaction followed by functionalization with the piperazine moiety. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in biological assays. The compound's structural features, including the chlorobenzoyl group and the triazolopyrimidine ring, contribute to its high binding affinity and selectivity for specific protein targets.

In vitro and in vivo studies have demonstrated that 1-(4-chlorobenzoyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine exhibits potent inhibitory activity against several kinases implicated in cancer and inflammatory diseases. Notably, it has shown nanomolar IC50 values against certain tyrosine kinases, making it a promising lead compound for oncology applications. Additionally, its ability to modulate GPCR signaling pathways suggests potential applications in neurological and metabolic disorders. Recent preclinical data indicate favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

Despite its promising profile, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research efforts are focused on structure-activity relationship (SAR) studies to refine its pharmacological properties. Collaborative initiatives between academic and industrial researchers are underway to explore its full therapeutic potential. The compound's CAS number, 920218-24-2, serves as a unique identifier in chemical databases, enabling efficient tracking of its research progress and patent status.

In conclusion, 1-(4-chlorobenzoyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine represents a compelling case study in the intersection of chemical synthesis and biological activity. Its development underscores the importance of innovative scaffold design in drug discovery. Future research will likely focus on advancing this compound through clinical trials, with the aim of addressing unmet medical needs in oncology and beyond. This brief highlights the compound's current status and future directions, providing a valuable resource for researchers in the field.